Cas no 18971-59-0 (1-Pentyl Isocyanide)
1-Pentyl Isocyanide structure
Product Name:1-Pentyl Isocyanide
CAS No:18971-59-0
MF:C6H11N
MW:97.1582415103912
CID:123276
PubChem ID:2756567
Update Time:2025-08-05
1-Pentyl Isocyanide Chemical and Physical Properties
Names and Identifiers
-
- Pentane, 1-isocyano-
- 1-isocyanopentane
- 1-PENTYL ISOCYANIDE
- 1-pentylisonitrile
- n-amyl isocyanide
- n-pentyl isocyanide
- Pentane,1-isocyano
- pentylisocyanide
- 1-PENTYL ISOCYANIDE 97
- 1-Pentyl isocyanide 97%
- AKOS015959080
- DTXSID00373423
- AKOS015912826
- 18971-59-0
- EN300-1837576
- pentylisonitrile
- J-012242
- QVUBMHTYZLUXSP-UHFFFAOYSA-N
- 1-Pentyl Isocyanide
-
- MDL： MFCD02664565
- Inchi： 1S/C6H11N/c1-3-4-5-6-7-2/h3-6H2,1H3
- InChI Key： QVUBMHTYZLUXSP-UHFFFAOYSA-N
- SMILES： [N+](#[C-])CCCCC
Computed Properties
- Exact Mass: 97.08910
- Monoisotopic Mass: 97.089149355g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 7
- Rotatable Bond Count: 3
- Complexity: 67.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.7
- Topological Polar Surface Area: 4.4Ų
Experimental Properties
- Color/Form: Colorless Transparent Liquid
- Density: 0.772 g/mL at 25 °C(lit.)
- Melting Point: -51.1°C
- Boiling Point: 146.72°C (rough estimate)
- Flash Point: Fahrenheit: 26.6 ° f
Celsius: -3 ° c - Refractive Index: n20/D 1.4064(lit.)
- PSA: 0.00000
- LogP: 1.32660
- Solubility: Not determined
1-Pentyl Isocyanide Security Information
-
Symbol:
- Signal Word：Danger
- Hazard Statement： H225-H301-H311-H331
- Warning Statement： P210-P261-P280-P301+P310-P311
- Hazardous Material transportation number：UN 1992 3/PG 2
- WGK Germany：3
- Hazard Category Code： 11-23/24/25
- Safety Instruction： S16
-
Hazardous Material Identification：
- Safety Term：S16-36/37/39-45
- Storage Condition：2-8°C
- Risk Phrases：R11
1-Pentyl Isocyanide Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
1-Pentyl Isocyanide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 536202-1G |
1-Pentyl Isocyanide |
18971-59-0 | 97% | 1G |
￥792.6 | 2022-02-24 | |
| TRC | P280258-100mg |
1-Pentyl Isocyanide |
18971-59-0 | 100mg |
160.00 | 2021-07-20 | ||
| TRC | P280258-1g |
1-Pentyl Isocyanide |
18971-59-0 | 1g |
395.00 | 2021-07-20 | ||
| eNovation Chemicals LLC | D768648-1g |
Pentane, 1-isocyano- |
18971-59-0 | 97% | 1g |
$230 | 2022-10-23 | |
| Enamine | EN300-1837576-0.05g |
1-isocyanopentane |
18971-59-0 | 0.05g |
$91.0 | 2023-09-19 | ||
| Enamine | EN300-1837576-0.1g |
1-isocyanopentane |
18971-59-0 | 0.1g |
$136.0 | 2023-09-19 | ||
| Enamine | EN300-1837576-0.25g |
1-isocyanopentane |
18971-59-0 | 0.25g |
$194.0 | 2023-09-19 | ||
| Enamine | EN300-1837576-0.5g |
1-isocyanopentane |
18971-59-0 | 0.5g |
$363.0 | 2023-09-19 | ||
| Enamine | EN300-1837576-1.0g |
1-isocyanopentane |
18971-59-0 | 1g |
$485.0 | 2023-06-03 | ||
| Enamine | EN300-1837576-2.5g |
1-isocyanopentane |
18971-59-0 | 2.5g |
$949.0 | 2023-09-19 |
1-Pentyl Isocyanide Related Literature
-
Kaori Fujisawa,Naoya Kawakami,Yusuke Onishi,Yuichi Izumi,Sho Tamai,Nana Sugimoto,Osamu Tsutsumi J. Mater. Chem. C 2013 1 5359
-
Pierre Stiernet,Benoit Couturaud,Virginie Bertrand,Gauthier Eppe,Julien De Winter,Antoine Debuigne Polym. Chem. 2021 12 2141
-
Steve Jobin,Alexia Méjean,Sindy-Marcela Galindo,Xinxia Liang,Simon Vézina-Dawod,Eric Biron Org. Biomol. Chem. 2016 14 11230
-
4. Electron-density distribution tuning for enhanced thermal stability of luminescent gold complexesShigeyuki Yamada,Shun Yamaguchi,Osamu Tsutsumi J. Mater. Chem. C 2017 5 7977
-
Z. S?yler,K. N. Onwukamike,S. Grelier,E. Grau,H. Cramail,M. A. R. Meier Green Chem. 2018 20 214
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